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Compound of Interest

Compound Name: Butylmalonic acid

Cat. No.: B1203428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for butylmalonic acid (CAS 534-59-8). The information is compiled from peer-reviewed

sources and established chemical databases, offering a core reference for its use in research

and development.

Core Thermochemical and Physical Data
The fundamental thermochemical and physical properties of butylmalonic acid have been

compiled and are presented below. These values are essential for understanding the energetic

characteristics and physical behavior of the compound.
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Property Value Units Reference(s)

Thermochemical Data

Enthalpy of

Combustion (solid)
-3475.7 kJ/mol [1]

Enthalpy of Formation

(solid)
-993.83 kJ/mol [1]

Enthalpy of

Sublimation
124.6 ± 2.3 kJ/mol [1]

Physical Properties

Molecular Formula C₇H₁₂O₄ - [1][2]

Molecular Weight 160.17 g/mol [1][2][3]

Melting Point 102 - 107 °C [3][4][5]

Boiling Point 333.1 °C at 760 mmHg [4]

Density 1.197 g/cm³ [4]

Flash Point 169.4 °C [4]

Experimental Protocols
The thermochemical data presented in this guide are derived from specific experimental

methodologies. Understanding these protocols is crucial for interpreting the data and for

designing further experimental work.

Combustion Calorimetry (for Enthalpy of Combustion)
The standard enthalpy of combustion for butylmalonic acid was determined using combustion

calorimetry (Ccb).[1] This classical technique is a cornerstone of thermochemistry for

determining the heat of combustion of organic compounds.[6][7]

General Methodology:
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A precisely weighed sample of the substance (butylmalonic acid) is placed in a crucible

within a high-pressure vessel known as a "bomb."

The bomb is filled with pure oxygen under high pressure (typically around 30 atm).

The bomb is submerged in a known quantity of water in a thermally insulated container (the

calorimeter).

The sample is ignited electrically. The complete combustion of the organic compound

releases heat, which is transferred to the bomb and the surrounding water, causing a

temperature rise.

This temperature change is meticulously measured.

The heat capacity of the calorimeter system is determined by burning a standard substance

with a precisely known heat of combustion, such as benzoic acid.[7]

By using the measured temperature change and the calorimeter's heat capacity, the heat of

combustion of the sample can be calculated. Corrections are applied for factors like the

ignition energy and the formation of nitric acid from residual nitrogen in the bomb.

Transpiration Method (for Enthalpy of Sublimation)
The enthalpy of sublimation was determined using a method noted as "ME" in the source data,

which is consistent with the transpiration method, a common technique for measuring vapor

pressures of low-volatility compounds.[1][8][9] The enthalpy of sublimation is then derived from

the temperature dependence of the vapor pressure using the Clausius-Clapeyron equation.[9]

General Methodology:

A stream of an inert carrier gas (e.g., nitrogen) is passed at a known, slow, and constant flow

rate over the solid sample of butylmalonic acid, which is maintained at a constant

temperature.

The carrier gas becomes saturated with the vapor of the substance.

The amount of substance transported by the gas is determined. This can be done by

condensing the vapor at a lower temperature and measuring its mass, or by other analytical
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techniques.

From the volume of the carrier gas and the mass of the transported substance, the partial

pressure (vapor pressure) of the substance at that temperature can be calculated using the

ideal gas law.

The experiment is repeated at several different temperatures.

The enthalpy of sublimation (ΔsubH°) is then calculated from the slope of a plot of the

natural logarithm of the vapor pressure (ln P) versus the reciprocal of the absolute

temperature (1/T), based on the integrated form of the Clausius-Clapeyron equation.

Logical Relationships in Synthesis
Butylmalonic acid is a valuable building block in organic synthesis.[10] Its dicarboxylic acid

structure allows it to serve as a precursor for various functional derivatives, notably through

reactions at the carboxylic acid groups. The following diagram illustrates this fundamental role.

Butylmalonic Acid
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(+ Amine, Coupling Agent)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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